Plutonium tetrafluoride

• CAS RN: 13709-56-3
• Molecular Formula: F4Pu
• Molecular Weight: 320.05782 g/mol
• IUPAC Name: tetrafluoroplutonium
• InChI: InChI=1S/4FH.Pu/h4*1H;/q;;;;+4/p-4
• InChI Key: USCBBUFEOOSGAJ-UHFFFAOYSA-J
• SMILES: F[Pu](F)(F)F

Description

Plutonium tetrafluoride (PuF4) is a chemical compound that contains plutonium and fluorine. It is an important compound in the field of nuclear chemistry due to its use in the production of nuclear fuel and weapons.

Scientific Research Applications

Plutonium tetrafluoride is used in scientific research to study the properties of plutonium and its behavior in different environments. It is also used in the production of nuclear fuel and weapons. Plutonium tetrafluoride has been used in experiments to study the behavior of plutonium in aqueous solutions and in the presence of other chemicals.

Mechanism Of Action

Plutonium tetrafluoride is a highly reactive compound that can react with a variety of other chemicals. It is known to be a strong oxidizing agent and can react with many metals and nonmetals. Plutonium tetrafluoride can also react with water to produce hydrogen fluoride gas and plutonium oxide.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of plutonium tetrafluoride. However, it is known that plutonium is a highly toxic and radioactive element. Exposure to plutonium tetrafluoride can cause severe health effects, including radiation sickness, cancer, and death.

Advantages And Limitations For Lab Experiments

Plutonium tetrafluoride is a useful compound for studying the behavior of plutonium in different environments. It is also used in the production of nuclear fuel and weapons. However, due to its highly toxic and radioactive nature, it can be difficult to handle and requires strict safety protocols.

Future Directions

There are several future directions for research involving plutonium tetrafluoride. One area of interest is the behavior of plutonium in the environment, including its transport and fate in soils and water. Another area of interest is the development of new methods for the production of nuclear fuel and weapons that are safer and more efficient. Additionally, research is needed to better understand the health effects of exposure to plutonium tetrafluoride and to develop new methods for protecting workers and the public from exposure.

Synthesis Methods

Plutonium tetrafluoride can be synthesized by reacting plutonium oxide (PuO2) with hydrogen fluoride (HF) gas. The reaction takes place at high temperatures and produces Plutonium tetrafluoride as a solid product. The reaction can be represented as follows:
PuO2 + 4HF → Plutonium tetrafluoride + 2H2O